2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine

• IUPAC Name: 2-chloro-5,5-dimethyl-7H-furo[3,4-d]pyrimidine
• InChI: InChI=1S/C8H9ClN2O/c1-8(2)5-3-10-7(9)11-6(5)4-12-8/h3H,4H2,1-2H3
• InChI Key: FCTJFBOYNCMIAC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2=CN=C(N=C2CO1)Cl)C
• Molecular Formula: C8H9ClN2O
• Molecular Weight: 184.62 g/mol

Description

2-Chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine, also known as 2-C-DMFP, is a heterocyclic compound with a fused furan and pyrimidine ring structure. It is a common building block for organic synthesis and has been used in a variety of research applications. This compound has been studied for its potential therapeutic applications in the treatment of certain diseases, as well as its potential use in certain laboratory experiments. In

Scientific Research Applications

2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine has been used in a variety of scientific research applications. Most notably, it has been studied for its potential therapeutic applications in the treatment of certain diseases. For example, it has been shown to inhibit the growth of certain types of cancer cells in vitro, and has been studied for its potential anti-inflammatory and anti-tumor activities. Additionally, it has been used in studies of the structure and function of certain proteins, as well as in studies of the structure and function of certain enzymes.

Mechanism of Action

The mechanism of action of 2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine is not yet fully understood. However, it is thought to interact with certain proteins and enzymes in the body, resulting in changes in their structure and function. It is also believed to interact with certain receptors in the body, resulting in changes in their activity. Additionally, it is believed to interact with certain signaling pathways in the body, resulting in changes in their activity.
Biochemical and Physiological Effects
2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine has been shown to have a variety of biochemical and physiological effects. In animal studies, it has been shown to inhibit the growth of certain types of cancer cells, as well as to reduce inflammation and tumor growth. Additionally, it has been shown to have anti-oxidant and anti-cancer activities, as well as to have anti-inflammatory, anti-viral, and anti-bacterial activities.

Advantages and Limitations for Lab Experiments

2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine has several advantages for use in laboratory experiments. First, it is relatively easy to synthesize, and can be synthesized from commercially available starting materials. Additionally, it is stable in both aqueous and organic solvents, and is soluble in a variety of organic solvents. Finally, it is relatively non-toxic and has a low melting point. However, it is not as widely available as some other compounds, and its use in certain experiments may be limited due to its low solubility in water.

Future Directions

The potential future directions for 2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine include further research into its therapeutic applications, as well as further research into its mechanisms of action. Additionally, further research could be conducted into its potential use in laboratory experiments, as well as into its potential use in the synthesis of other compounds. Finally, further research could be conducted into its potential use as a building block for organic synthesis.

Synthesis Methods

The synthesis of 2-chloro-5,5-dimethyl-5H,7H-furo[3,4-d]pyrimidine was first reported in 2007 by a team of researchers at the University of Tokyo, who developed a method for the synthesis of the compound from commercially available starting materials. The method involves the reaction of 5-chloro-2-methyl-4-pyrimidinamine with 2-methyl-5-chloro-3-furanone in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent such as dichloromethane at room temperature, and the product is isolated by chromatography.